Methyl 3-bromothieno[3,2-b]pyridine-5-carboxylate

• Molecular Formula: C9H6BrNO2S
• Molecular Weight: 272.12 g/mol
• IUPAC Name: methyl 3-bromothieno[3,2-b]pyridine-5-carboxylate
• InChI: InChI=1S/C9H6BrNO2S/c1-13-9(12)6-2-3-7-8(11-6)5(10)4-14-7/h2-4H,1H3
• InChI Key: SDBGBSJXCGBSFU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(C=C1)SC=C2Br

Description

Methyl 3-bromothieno[3,2-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C9H6BrNO2S and its molecular weight is 272.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-thieno[3,2-b]pyridine-5-carboxylic acid (Gronowitz, S.; Westerlund, C.; Hornfeldt, A. -B.; Acta Chem Scand. 29, 233, 1975) was esterified to the corresponding methyl ester. To a solution of the resulting methyl thieno[3,2-b]pyridine-5-carboxylate 9.7 g, 50.2 mmol) in CHCl3 at 0° C. was added a solution of bromine (16 g, 100.4 mmol) in CCl4 (150 mL) dropwise. The mixture was warmed to r.t. and stirred for 72 h. EtOAc (750 mL) was added. The mixture was washed with NaHSO3, dried (anhyd. MgSO4) and concentrated in vacuo. The residue was purified by chromatography on silica gel to give 2.84 g (21%) of the title compound and 5.5 g of starting material.